Cas no 2680618-54-4 (Methyl 2-amino-3-(4-bromo-5-hydroxypyridin-2-yl)propanoate)

• Product Name: Methyl 2-amino-3-(4-bromo-5-hydroxypyridin-2-yl)propanoate
• CAS No: 2680618-54-4
• MF: C₉H₁₁BrN₂O₃
• MW: 275.099241495132
• CID: 6085486
• PubChem ID: 165937089
• Update Time: 2025-05-20

Methyl 2-amino-3-(4-bromo-5-hydroxypyridin-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2680618-54-4
• EN300-28284219
• methyl 2-amino-3-(4-bromo-5-hydroxypyridin-2-yl)propanoate
• Methyl 2-amino-3-(4-bromo-5-hydroxypyridin-2-yl)propanoate

• Inchi： 1S/C9H11BrN2O3/c1-15-9(14)7(11)3-5-2-6(10)8(13)4-12-5/h2,4,7,13H,3,11H2,1H3
• InChI Key： PLUIZJIGBGCJCE-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=C(C=1)CC(C(=O)OC)N)O

Computed Properties

• Exact Mass: 273.99530g/mol
• Monoisotopic Mass: 273.99530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 85.4Ų

Additional information on Methyl 2-amino-3-(4-bromo-5-hydroxypyridin-2-yl)propanoate

Methyl 2-amino-3-(4-bromo-5-hydroxypyridin-2-yl)propanoate (CAS No. 2680618-54-4): An Overview

Methyl 2-amino-3-(4-bromo-5-hydroxypyridin-2-yl)propanoate (CAS No. 2680618-54-4) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its complex structure, holds potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The molecular structure of Methyl 2-amino-3-(4-bromo-5-hydroxypyridin-2-yl)propanoate is composed of a methyl ester group, an amino group, and a substituted pyridine ring. The presence of the bromine and hydroxyl groups on the pyridine ring imparts unique chemical and biological properties to this compound. These structural features make it an attractive candidate for drug design and synthesis, as they can influence the compound's solubility, stability, and interactions with biological targets.

Recent studies have highlighted the potential of Methyl 2-amino-3-(4-bromo-5-hydroxypyridin-2-yl)propanoate in various therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain types of cancer cells. Specifically, it has been found to inhibit the growth of breast cancer cells by targeting key signaling pathways involved in cell proliferation and survival.

In addition to its anticancer properties, Methyl 2-amino-3-(4-bromo-5-hydroxypyridin-2-yl)propanoate has also shown promise in the treatment of neurological disorders. Studies have demonstrated its ability to modulate neurotransmitter systems and protect neurons from oxidative stress. This makes it a potential candidate for the development of drugs targeting conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of Methyl 2-amino-3-(4-bromo-5-hydroxypyridin-2-yl)propanoate involves a series of well-defined chemical reactions. One common approach is to start with a suitable pyridine derivative and undergo functional group transformations to introduce the amino and ester groups. The synthetic route can be optimized to improve yield and purity, making it feasible for large-scale production in pharmaceutical settings.

The pharmacokinetic properties of Methyl 2-amino-3-(4-bromo-5-hydroxypyridin-2-yl)propanoate have been extensively studied to understand its behavior in biological systems. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound reaches its intended target site in sufficient concentrations to exert its therapeutic effects.

Clinical trials are currently underway to evaluate the safety and efficacy of Methyl 2-amino-3-(4-bromo-5-hydroxypyridin-2-yl)propanoate in human subjects. Preliminary results have been promising, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for further clinical development and potential market approval.

In conclusion, Methyl 2-amino-3-(4-bromo-5-hydroxypyridin-2-yl)propanoate (CAS No. 2680618-54-4) is a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for drug development in areas such as oncology and neurology. Ongoing research and clinical trials will continue to elucidate its full potential as a novel therapeutic agent.